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Compound of Interest

Compound Name: Isobutylamine Hydrochloride

CAS No.: 5041-09-8

Cat. No.: B1252255

Get Quote

Physical Properties, Synthesis Protocols, and Application in Optoelectronics[1][2]

Executive Summary
Isobutylamine hydrochloride (IBA[2]·HCl), CAS 5041-09-8, is a primary alkylammonium salt

critical to the advancement of next-generation photovoltaics and pharmaceutical synthesis.

While traditionally utilized as a diverse intermediate in organic synthesis, its role has pivoted

significantly toward materials science.[1] It now serves as a pivotal spacer cation in

Ruddlesden-Popper (2D) perovskite solar cells and a defect passivator in 3D perovskite films.

This guide moves beyond basic datasheet enumeration to provide a researcher-centric

analysis of IBA·HCl’s physicochemical behavior, purification logic, and handling requirements.

Part 1: Molecular Identity & Structural
Characterization
IBA·HCl consists of a branched alkyl chain attached to an ammonium headgroup. This

structural steric bulk is the defining feature that dictates its utility in preventing moisture ingress

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1252255#bc-rfq
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-butylamine-hydrochloride-in-advancing-perovskite-solar-cell-stability-nt
https://www.guidechem.com/encyclopedia/isobutylamine-dic653.html
https://www.benchchem.com/product/b1252255/docs?utm_src=pdf-body#technical-guide-isobutylamine-hydrochloride-iba-hcl
https://www.guidechem.com/encyclopedia/isobutylamine-dic653.html
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-butylamine-hydrochloride-in-advancing-perovskite-solar-cell-stability-nt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


in perovskite lattices and modulating solubility in organic synthesis.

Parameter Data

IUPAC Name 2-Methylpropan-1-aminium chloride

CAS Number 5041-09-8

Molecular Formula

Molecular Weight 109.60 g/mol

SMILES CC(C)C[NH3+].[Cl-]

Structure Description

Monoclinic lattice (typical for short-chain

alkylammonium salts); consists of

isobutylammonium cations hydrogen-bonded to

chloride anions.

Part 2: Critical Physical Properties
The following data aggregates experimental values relevant to solution processing and thermal

engineering.

Thermal & Phase Behavior
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Property Value / Range Scientific Context

Melting Point 177 – 180 °C

Sharp endotherm indicates

high crystallinity. Broadening

<176°C suggests moisture

contamination.

Decomposition >220 °C

Onset of dehydrohalogenation

(loss of HCl) and sublimation.

Critical upper limit for

annealing protocols.

Hygroscopicity High

Rapidly absorbs atmospheric

moisture, forming a sticky

hydrate that alters

stoichiometry in precise

formulations.

Solubility & Solution Chemistry
Solvent Solubility Profile Application Logic

Water Highly Soluble (>500 mg/mL)

pH of 1M solution is acidic

(~5.0–6.0) due to hydrolysis of

the ammonium ion.

Ethanol/Methanol Soluble
Primary solvent for solution-

processing in photovoltaics.

Diethyl Ether Insoluble
Used as an anti-solvent for

precipitation/purification.

pKa (Conjugate Acid) ~10.68

The high pKa of the parent

amine implies the salt is stable

but can be deprotonated by

strong bases (e.g., NaOH,

alkoxides).

Part 3: Synthesis & Purification Protocol
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Objective: Synthesis of electronic-grade (>99.9%) IBA·HCl. Rationale: Commercial grades

often contain trace metal ions or free amines that act as recombination centers in solar cells.

In-house recrystallization is mandatory for high-performance device fabrication.

Reaction Mechanism
The synthesis involves the exothermic neutralization of isobutylamine with hydrochloric acid.

Step-by-Step Methodology
Preparation: Chill 100 mL of anhydrous ethanol to 0°C in an ice bath under

atmosphere.

Acid Addition: Add stoichiometric HCl (37% aq. or preferably 2M in diethyl ether for

anhydrous results) dropwise.

Note: Maintain temperature <10°C to prevent side-reactions or discoloration.

Amine Addition: Add isobutylamine slowly with vigorous stirring. The solution will heat up

significantly.

Precipitation:

If using aqueous HCl: Rotary evaporate the solvent until a white solid remains.

If using ethereal HCl: The product will precipitate spontaneously as a white solid.

Purification (The Critical Step):

Dissolve the crude solid in a minimum amount of boiling ethanol.

Hot filter to remove insoluble impurities (dust/glass).

Allow to cool slowly to room temperature, then refrigerate at 4°C.

Add cold diethyl ether (anti-solvent) to maximize yield if crystallization is slow.
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Drying: Filter crystals and dry in a vacuum oven at 60°C for 24 hours. Crucial: Store in a

desiccator immediately.

Workflow Visualization
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Separation Vacuum Drying
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IBA·HCl (>99.9%)

Storage (Inert)
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Caption: Figure 1.[3] Synthesis and purification workflow for high-purity Isobutylamine
Hydrochloride.

Part 4: Spectroscopic Characterization (Self-
Validation)
To confirm the identity and purity of your synthesized material, verify against these standard

spectral markers.

H NMR (D

O, 400 MHz):

0.96 ppm (d, 6H, -CH

): Methyl protons.

1.95 ppm (m, 1H, -CH-): Methine proton.

2.85 ppm (d, 2H, -CH

-N): Methylene protons adjacent to nitrogen.

Note: The ammonium protons (-NH

) typically exchange with D

O and are not visible.
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FT-IR (KBr Pellet):

2800–3200 cm

: Broad, strong N-H stretching (ammonium salt).

~1600 cm

: N-H bending.

~1470 cm

: C-H bending (alkyl chain).

Part 5: Application in Perovskite Optoelectronics
IBA·HCl is a "large" cation compared to Methylammonium (MA) or Formamidinium (FA). It

cannot fit into the 3D perovskite cage. Instead, it serves two advanced functions:

2D Perovskite Spacer: It slices the 3D perovskite into 2D sheets (Ruddlesden-Popper

phase), creating a hydrophobic barrier that enhances moisture stability.

Defect Passivation: In 3D films, IBA cations anchor to the surface. The ammonium head fills

iodide vacancies, while the isobutyl tail sterically hinders moisture attack.

Mechanism of Action Diagram
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Caption: Figure 2. Mechanism of defect passivation and moisture shielding by IBA cations in

perovskite films.

Part 6: Handling & Safety (MSDS Summary)
Health Hazards: Causes skin irritation and serious eye irritation (H315, H319). May cause

respiratory irritation (H335).

Storage: Hygroscopic. Store under Argon or Nitrogen. If the white powder turns into a wet

paste, it must be recrystallized before use in sensitive applications.

Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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